2-(5-Amino-2-fluorophenyl)-nicotinonitrile

• Molecular Formula: C12H8FN3
• Molecular Weight: 213.21 g/mol
• IUPAC Name: 2-(5-amino-2-fluorophenyl)pyridine-3-carbonitrile
• InChI: InChI=1S/C12H8FN3/c13-11-4-3-9(15)6-10(11)12-8(7-14)2-1-5-16-12/h1-6H,15H2
• InChI Key: MMMLSQHYLHCHIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=C(C=CC(=C2)N)F)C#N

Description

2-(5-Amino-2-fluorophenyl)-nicotinonitrile is a useful research compound. Its molecular formula is C12H8FN3 and its molecular weight is 213.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A solution of 2-(2-fluoro-5-nitrophenyl)nicotinonitrile (1.2 g, 4.9 mmol) and platinum(IV) oxide in ethanol (50 ml) with ethyl acetate (50 ml) was reduced under 40 psi hydrogen for 30 minutes then filtered and the solvent removed to give an orange oil. Purification by chromatography (silica gel, 1% MeOH/CH2Cl2) gave 2-(5-amino-2-fluorophenyl)-nicotinonitrile as an orange oil: 1H NMR (360 MHz, CDCl3) δ 8.88 (1H, dd, J 2, 5 Hz), 8.07 (1H, dd, J 2, 8 Hz), 7.42 (1H, dd, J 5, 8 Hz), 7.04 (1H, t, J 9 Hz), 6.85 (1H, dd, J 3, 6 Hz), 6.76-6.81 (1H, m); MS (ES+) m/z 214 [M+H]+.

Synthesis routes and methods II

Procedure details